![molecular formula C14H17N3O B127410 2-[Bis(pyridin-2-ylmethyl)amino]ethanol CAS No. 149860-22-0](/img/structure/B127410.png)
2-[Bis(pyridin-2-ylmethyl)amino]ethanol
Overview
Description
“2-[Bis(pyridin-2-ylmethyl)amino]ethanol” is a chemical compound with the molecular formula C14H17N3O . It is often used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of “2-[Bis(pyridin-2-ylmethyl)amino]ethanol” is complex. It consists of a central ethanol group, with two pyridin-2-ylmethyl groups attached via an amino group . More detailed structural information may be found in specific crystallography resources .Physical And Chemical Properties Analysis
Detailed physical and chemical properties of “2-[Bis(pyridin-2-ylmethyl)amino]ethanol” are not provided in the available resources .Scientific Research Applications
Crystallography
The compound is used in the redetermination of crystal structures . For instance, it has been used in the redetermination of the crystal structure of [bis(pyridin-2-ylmethyl)amine-κ3N,Nʹ,Nʺ]chloridopalladium (II) chloride monohydrate .
Ligand for Zn(II)
Bis(pyridin-2-ylmethyl)amine, a derivative of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol, is a well-known tridentate ligand and highly selective for Zn(II) . This makes it useful in various biological, pathological, and environmental processes .
Chemosensors
Its derivatives are utilized as chemosensors for detecting Zn(II) at low concentration in biological samples .
Crystal Structure of Quinolin Derivatives
The compound has been used in the crystal structure determination of 5-((bis(pyridin-2-ylmethyl)amino)methyl)quinolin-8-ol .
Synthesis of N-Pyridin-2-ylmethyl and N-Quinolin-2-ylmethyl Substituted Compounds
2-[Bis(pyridin-2-ylmethyl)amino]ethanol is used in the synthesis of N-Pyridin-2-ylmethyl and N-Quinolin-2-ylmethyl substituted compounds .
UV Absorbance
Certain analogues of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol show high intensities in UV absorbance, likely due to the presence of additional quinolinyl moieties .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound can form coordinate bonds with metal ions such as mn(ii) and fe(ii) .
Mode of Action
The mode of action of 2-[Bis(pyridin-2-ylmethyl)amino]ethanol involves its interaction with these metal ions. An additional coordinating bond can be formed between the metal ion and a neutral molecule of nitric oxide (NO) .
Biochemical Pathways
The formation of coordinate bonds with metal ions suggests that it may influence metal-dependent biochemical processes .
Pharmacokinetics
Its physicochemical properties such as a high water solubility suggest that it could have good bioavailability.
Result of Action
Its ability to form coordinate bonds with metal ions and release nitric oxide suggests potential applications in targeted delivery of no to biological sites .
Action Environment
Factors such as ph, temperature, and the presence of metal ions could potentially influence its action .
properties
IUPAC Name |
2-[bis(pyridin-2-ylmethyl)amino]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O/c18-10-9-17(11-13-5-1-3-7-15-13)12-14-6-2-4-8-16-14/h1-8,18H,9-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUFCPZLMEULRED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN(CCO)CC2=CC=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80321189 | |
Record name | MLS003171279 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80321189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[Bis(pyridin-2-ylmethyl)amino]ethanol | |
CAS RN |
149860-22-0 | |
Record name | MLS003171279 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80321189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(BIS-(2-PYRIDYLMETHYL)-AMINO)-ETHANOL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.